Cas no 27691-43-6 (1-(Benzylsulfanyl)-4-nitrobenzene)

• Product Name: 1-(Benzylsulfanyl)-4-nitrobenzene
• CAS No: 27691-43-6
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD00034549
• CID: 282315
• PubChem ID: 1485576
• Update Time: 2025-06-29

1-(Benzylsulfanyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-[(phenylmethyl)thio]-
• 1-(BENZYLSULFANYL)-4-NITROBENZENE
• 1-benzylsulfanyl-4-nitrobenzene
• 1-nitro-4-(phenylmethylthio)-benzene
• 4-nitrophenyl benzyl sulfide
• benzyl 4-nitrophenyl sulphide
• benzyl-(4-nitrophenyl)-sulfide
• p-nitrophenyl benzyl thioether
• p-NO2PhSCH2Ph
• MFCD00034549
• 27691-43-6
• OIWYQDTUUYUAOX-UHFFFAOYSA-N
• CS-0210226
• Benzyl(4-nitrophenyl)sulfane
• SR-01000306884-1
• BENZYL 4-NITROPHENYL SULFIDE
• DTXSID10363330
• FT-0680597
• AKOS005071086
• SCHEMBL5376333
• Benzene, 1-nitro-4-[(phenylmethyl)thio]-
• J-519824
• 7W-0017
• SR-01000306884
• 1-(Benzylsulfanyl)-4-nitrobenzene

• MDL： MFCD00034549
• Inchi： 1S/C13H11NO2S/c15-14(16)12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： OIWYQDTUUYUAOX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.05100
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Melting Point: 91-93°
• PSA: 71.12000
• LogP: 4.41030

1-(Benzylsulfanyl)-4-nitrobenzene Security Information

• HazardClass：IRRITANT

Additional information on 1-(Benzylsulfanyl)-4-nitrobenzene

Introduction to 1-(Benzylsulfanyl)-4-nitrobenzene (CAS No. 27691-43-6)

1-(Benzylsulfanyl)-4-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 27691-43-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro group and a benzylsulfanyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural motif of 1-(Benzylsulfanyl)-4-nitrobenzene consists of a benzene ring substituted with both a nitro group at the 4-position and a benzylsulfanyl group at the 1-position. The presence of these functional groups imparts distinct reactivity and electronic characteristics to the molecule, making it a versatile building block for further chemical modifications. The nitro group, known for its oxidizing properties and ability to participate in nucleophilic aromatic substitution reactions, while the benzylsulfanyl group introduces sulfur-based reactivity and potential solubility enhancements.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 1-(Benzylsulfanyl)-4-nitrobenzene can be reduced to an amine, which is a common strategy in drug development to enhance bioavailability and metabolic stability. This transformation opens up avenues for synthesizing derivatives with improved pharmacokinetic profiles. Additionally, the benzylsulfanyl moiety can serve as a linker or anchor in drug design, facilitating the attachment of other pharmacophores or functional groups.

One of the most compelling aspects of 1-(Benzylsulfanyl)-4-nitrobenzene is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel heterocyclic structures, which are prevalent in many bioactive molecules. For instance, by undergoing cyclization or condensation reactions, derivatives of 1-(Benzylsulfanyl)-4-nitrobenzene can be transformed into thiazoles, oxazoles, or other heterocycles that exhibit antimicrobial, anti-inflammatory, or anticancer properties. These findings highlight the compound's role as a scaffold for medicinal chemistry innovation.

The electronic properties of 1-(Benzylsulfanyl)-4-nitrobenzene also make it relevant in materials science. The nitro group contributes to the molecule's electron-withdrawing nature, which can influence its optical and electronic characteristics. This has led to investigations into its potential use in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. Furthermore, the compound's ability to form stable radicals due to its nitro functionality suggests applications in radical chemistry and polymer stabilization.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 1-(Benzylsulfanyl)-4-nitrobenzene. Catalytic processes, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have enabled more efficient and selective transformations of this compound. These improvements have not only streamlined its production but also expanded its scope for medicinal and materials applications. For example, enantioselective synthesis has allowed for the preparation of chiral derivatives that could be investigated for their stereoselective biological activity.

The pharmaceutical industry has also shown interest in 1-(Benzylsulfanyl)-4-nitrobenzene due to its potential as an intermediate in drug synthesis. Its structural features allow for modifications that can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity. Researchers are exploring its use in developing treatments for neurological disorders, where nitroaromatic compounds have demonstrated neuroprotective effects. Additionally, its role in synthesizing kinase inhibitors has been explored, given the importance of tyrosine kinases in various diseases.

In conclusion,1-(Benzylsulfanyl)-4-nitrobenzene (CAS No. 27691-43-6) is a multifaceted compound with significant implications across pharmaceutical chemistry and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials design. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,1-(Benzylsulfanyl)-4-nitrobenzene is poised to remain at the forefront of scientific innovation.